Cas no 52392-56-0 (Benzoic acid, 2,6-dimethyl-, butyl ester)

• Product Name: Benzoic acid, 2,6-dimethyl-, butyl ester
• CAS No: 52392-56-0
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 359744
• PubChem ID: 10013217
• Update Time: 2025-04-19

Benzoic acid, 2,6-dimethyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,6-dimethyl-, butyl ester
• butyl 2,6-dimethylbenzoate
• SCHEMBL11839195
• 2,6-dimethyl-benzoic acid butyl ester
• 52392-56-0
• DTXSID70434151

• Inchi： 1S/C13H18O2/c1-4-5-9-15-13(14)12-10(2)7-6-8-11(12)3/h6-8H,4-5,9H2,1-3H3
• InChI Key： GMTKGCXSWVRXLE-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=CC=CC=1C)=O)CCCC

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters